Cas no 77-49-6 (2-Methyl-2-nitro-1,3-propanediol)

2-Methyl-2-nitro-1,3-propanediol structure

77-49-6 structure

Product Name:2-Methyl-2-nitro-1,3-propanediol

CAS No:77-49-6

Molecular Formula:C₄H₉NO₄

Molecular Weight:135.1186

MDL:MFCD00024812

CID:81682

PubChem ID:87572658

2-Methyl-2-nitro-1,3-propanediol Properties

Names and Identifiers

- 2-Nitro-2-methyl-1,3-propanediol
- 2-Methyl-2-nitro-1,3-propanediol
- 2-methyl-2-nitropropane-1,3-diol
- 1,1-dimethylol-1-nitroethane
- 2-methyl-2-nitro-3-propanediol
- NMPD
- Nitroisobutylglycol
- 1,3-Propanediol, 2-methyl-2-nitro-
- 2-Methyl-2-nitropropanediol
- Caswell No. 573N
- EPA Pesticide Chemical Code 573900
- LOTYADDQWWVBDJ-UHFFFAOYSA-N
- 31TD71126R
- 1, 2-methyl-2-nitro-
- DSSTox_CID_21437
- DSSTox_RID_79733
- DSSTox_GSID_414
- MFCD00024812
- NSC5372
- NCGC00255640-01
- FT-0631332
- SCHEMBL17347357
- NSC 5372
- DTXCID3021437
- Q27256083
- WLN: WNX1&1Q1Q
- NSC-5372
- 77-49-6
- Tox21_302028
- AI3-04503
- EINECS 201-031-4
- 4-01-00-02537 (Beilstein Handbook Reference)
- CS-0116710
- 1,3-Propanediol,2-methyl-2-nitro-
- AKOS005068315
- DTXSID5041437
- CAS-77-49-6
- J-510151
- F12734
- BRN 1762621
- NS00041007
- CHEMBL3186268
- SCHEMBL220203
- AS-47226
- UNII-31TD71126R
- M0639
- DB-056222
- +Expand
- MDL： MFCD00024812
- InChIKey： LOTYADDQWWVBDJ-UHFFFAOYSA-N
- Inchi： 1S/C4H9NO4/c1-4(2-6,3-7)5(8)9/h6-7H,2-3H2,1H3
- SMILES： O([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])O[H])[N+](=O)[O-]
- BRN： 1762621

Computed Properties

Exact Mass: 135.05300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 135.053
Heavy Atom Count: 9
Complexity: 104
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 86.3
Molecular Weight: 135.12

Experimental Properties

LogP: -0.47040
PSA: 86.28000
Refractive Index: 1.4183 (estimate)
Boiling Point: 248.79°C (rough estimate)
Melting Point: 154.0 to 158.0 deg-C
Flash Point: 153.3 ºC
Solubility: 5.92 M
Color/Form: Uncertain.
Solubility: Uncertain.
Density: 1.4474 (rough estimate)

2-Methyl-2-nitro-1,3-propanediol Security Information

RTECS：TY8925000
Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases：R36/37/38
Hazard Statement： H303
Warning Statement： P312
Prompt：warning
Risk Phrases： 36/37/38
TSCA：Yes

2-Methyl-2-nitro-1,3-propanediol Customs Data

HS CODE：29053995

2-Methyl-2-nitro-1,3-propanediol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003I2L-1g	2-METHYL-2-NITRO-1,3-PROPANEDIOL	77-49-6	98%	1g	$14.00	2024-04-21
A2B Chem LLC	AB62589-1g	2-Methyl-2-nitro-1,3-propanediol	77-49-6	98%	1g	$13.00	2024-04-19
Aaron	AR003IAX-1g	2-METHYL-2-NITRO-1,3-PROPANEDIOL	77-49-6	98%	1g	$10.00
abcr	AB138812-5 g	2-Methyl-2-nitro-1,3-propanediol; .	77-49-6		5g	€78.50	2023-05-09
Ambeed	A756221-1g	2-Methyl-2-nitro-1,3-propanediol	77-49-6	98%	1g	$17.0
Chemenu	CM343330-5g	2-Methyl-2-nitro-1,3-propanediol	77-49-6	95%+	5g	$56	2023-02-01
eNovation Chemicals LLC	D756363-25g	2-METHYL-2-NITRO-1,3-PROPANEDIOL	77-49-6	98.0%	25g	$250	2022-06-09
TRC	M241635-2.5g	2-Methyl-2-nitro-1,3-propanediol	77-49-6		2.5g	$ 145.00	2022-06-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B25196-5g	2-Methyl-2-nitro-1,3-propanediol, 97%	77-49-6	97%	5g	￥1240.00	2023-03-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1187350-5g	2-Methyl-2-nitropropane-1,3-diol	77-49-6	98%	5g	￥300.00	2024-07-28

2-Methyl-2-nitro-1,3-propanediol Suppliers

LAI BO （ SHANG HAI ） SHENG HUA Technology Co., Ltd.

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Email:sales02@chemsoon.com

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Amadis Chemical Company Limited

(CAS:77-49-6)2-Methyl-2-nitro-1,3-propanediol

Purity:99%/99%

Quantity:25g/100g

Price($):158.0/421.0